Cas no 1249999-95-8 (2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 1249999-95-8
• MF: C₈H₃ClF₃NO₂S
• MW: 269.628130197525
• MDL: MFCD16093679
• CID: 4581431
• Update Time: 2025-05-19

2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 2-cyano-4-(trifluoromethyl)-
• 249999-95-8

• MDL： MFCD16093679
• Inchi： 1S/C8H3ClF3NO2S/c9-16(14,15)7-2-1-6(8(10,11)12)3-5(7)4-13/h1-3H
• InChI Key： MITFCFJALKLPLC-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C(F)(F)F)C=C1C#N

Additional information on 2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride

Comprehensive Guide to 2-Cyano-4-(trifluoromethyl)benzene-1-sulfonyl Chloride (CAS No. 1249999-95-8)

2-Cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 1249999-95-8) is a specialized sulfonyl chloride derivative widely used in pharmaceutical and agrochemical synthesis. This compound features a cyano group and a trifluoromethyl group on the benzene ring, making it a valuable intermediate for constructing complex molecules. Its unique structure enables applications in drug discovery, material science, and specialty chemicals.

The growing demand for fluorinated compounds in modern chemistry has increased interest in 2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride. Researchers and manufacturers frequently search for "sulfonyl chloride applications," "trifluoromethyl benzene derivatives," and "CAS 1249999-95-8 suppliers," highlighting its industrial relevance. This compound is particularly useful in cross-coupling reactions and as a precursor for sulfonamide-based drugs.

From a chemical perspective, 2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride exhibits high reactivity due to the sulfonyl chloride functional group. This property makes it ideal for nucleophilic substitution reactions, a topic frequently explored in organic chemistry forums. Its electron-withdrawing groups (cyano and trifluoromethyl) enhance its utility in designing bioactive molecules, aligning with trends in precision medicine and green chemistry.

In pharmaceutical research, this compound is often discussed in the context of "sulfonamide drug synthesis" and "fluorinated building blocks." The presence of the trifluoromethyl group improves metabolic stability and bioavailability, addressing common search queries like "how to enhance drug solubility." These characteristics make CAS 1249999-95-8 a critical component in developing next-generation therapeutics.

The agrochemical industry also benefits from 2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride, particularly in synthesizing herbicides and pesticides. Searches for "fluorinated agrochemicals" and "sulfonyl chloride in crop protection" reflect its importance. Its ability to introduce sulfonamide moieties into target molecules supports the development of environmentally friendly solutions, a key focus in sustainable agriculture.

Handling and storage of 2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride require standard precautions for reactive intermediates. Industry professionals often inquire about "stability of sulfonyl chlorides" and "safe handling practices," emphasizing the need for proper technical guidance. Manufacturers typically supply this compound under inert conditions to maintain its reactivity and shelf life.

Market trends indicate rising demand for CAS 1249999-95-8, driven by advancements in pharmaceutical R&D and agrochemical innovation. Suppliers and distributors highlight its role in "high-value chemical synthesis," catering to laboratories and industrial-scale operations. Competitive pricing and reliable supply chains are critical factors for buyers searching for "2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride distributors."

In summary, 2-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 1249999-95-8) is a versatile chemical intermediate with broad applications in life sciences and specialty chemistry. Its unique structural features and reactivity profile make it indispensable for researchers and manufacturers exploring "fluorinated sulfonyl compounds" and "advanced synthetic methodologies."